Cas no 477500-93-9 (ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate
• CAS No: 477500-93-9
• MF: C₂₄H₂₆N₂O₇S
• MW: 486.537445545197
• CID: 5892049
• PubChem ID: 4050227
• Update Time: 2025-11-03

ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-[[4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]benzoyl]amino]-, ethyl ester
• Oprea1_233071
• F0846-0680
• AKOS024601219
• ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate
• ethyl 3-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-1-benzofuran-2-carboxylate
• ethyl 3-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)benzofuran-2-carboxylate
• 477500-93-9

• Inchi： 1S/C24H26N2O7S/c1-4-31-24(28)22-21(19-7-5-6-8-20(19)33-22)25-23(27)17-9-11-18(12-10-17)34(29,30)26-13-15(2)32-16(3)14-26/h5-12,15-16H,4,13-14H2,1-3H3,(H,25,27)
• InChI Key： TYTBXFHUZZUEDW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N3CC(C)OC(C)C3)(=O)=O)C=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 486.14607235g/mol
• Monoisotopic Mass: 486.14607235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• pka: 11.01±0.43(Predicted)

Additional information on ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate

Introduction to ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate (CAS No. 477500-93-9)

Ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate (CAS No. 477500-93-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a sulfonyl group and a morpholine ring, contribute to its distinct chemical properties and biological activities.

The sulfonyl group in the structure of ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate plays a crucial role in enhancing the compound's stability and solubility. Sulfonyl groups are known to increase the polarity of molecules, making them more suitable for interactions with biological targets. This is particularly important in drug design, where solubility and stability are key factors in determining the bioavailability and efficacy of a compound.

The morpholine ring, another key structural element, is a six-membered heterocyclic compound with one oxygen atom. Morpholines are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their flexibility in binding to various protein targets. In the context of ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate, the morpholine ring likely contributes to the compound's ability to interact with specific receptors or enzymes, thereby modulating biological processes.

Recent studies have explored the potential therapeutic applications of ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate in various diseases. One notable area of research is its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another promising application of ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate is in cancer therapy. Research has demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

In addition to its anti-inflammatory and anti-cancer properties, ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate has also been investigated for its potential as an antiviral agent. Studies have indicated that this compound can inhibit the replication of certain viruses by interfering with viral entry or assembly processes. This makes it a promising candidate for the development of new antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

However, like any new drug candidate, ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate must undergo rigorous preclinical and clinical testing to evaluate its safety and efficacy. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. Nevertheless, further clinical trials are necessary to confirm these findings and assess the compound's safety profile in human subjects.

In conclusion, ethyl 3-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamido}-1-benzofuran-2-carboxylate (CAS No. 477500-93-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its favorable chemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for addressing some of the most pressing health challenges facing society today.